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Compound of Interest

Compound Name: Venuloside A

Cat. No.: B12388213 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Venuloside A, also known as ESK246, is a monoterpene glycoside identified as a potent and

selective inhibitor of the L-type amino acid transporter 3 (LAT3).[1][2] Its ability to inhibit leucine

uptake makes it a compound of significant interest in cancer research, particularly in the

context of prostate cancer where LAT3 is often upregulated.[2] Leucine transport is crucial for

the activation of the mTORC1 signaling pathway, which is a key regulator of cell growth and

proliferation.[2][3] By inhibiting LAT3, Venuloside A disrupts this pathway, leading to reduced

cancer cell growth.[2] This document provides a detailed protocol for the extraction of

Venuloside A from its natural source and its subsequent purification.

Chemical Properties
Property Value Reference

Trivial Name ESK246 [2]

Molecular Formula C23H36O7 [2][3]

Appearance Optically active clear oil [2][3]

Purity >95% (after purification) [3]

Initial Source
Pittosporum venulosum

F.Muell
[1][2]
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Experimental Protocols
I. Extraction of Venuloside A from Pittosporum
venulosum
This protocol is based on the successful isolation of Venuloside A from the plant Pittosporum

venulosum.

Materials and Reagents:

Dried and ground Pittosporum venulosum plant material

Hexane (HPLC grade)

Dichloromethane (CH2Cl2, HPLC grade)

Methanol (MeOH, HPLC grade)

Rotary evaporator

Extraction thimbles or appropriate glassware for sequential extraction

Filtration apparatus

Procedure:

Weigh 10 g of dried and ground Pittosporum venulosum plant material.

Perform a sequential extraction with solvents of increasing polarity.

Begin by extracting the plant material with 250 mL of hexane.

Following the hexane extraction, extract the same plant material with 250 mL of

dichloromethane (CH2Cl2).

Finally, perform two consecutive extractions with 250 mL of methanol (MeOH) each.

Combine all the extracts (hexane, CH2Cl2, and MeOH).
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Concentrate the combined extracts under reduced pressure using a rotary evaporator to

yield a dark green oil.[2][3]

II. Purification of Venuloside A
The purification process involves a solvent-solvent partition followed by flash column

chromatography.

Materials and Reagents:

The crude dark green oil extract from the extraction step

Hexane (HPLC grade)

Ethyl acetate (EtOAc, HPLC grade)

Silica gel 60 (0.015–0.040 mm) for flash chromatography

Glass column for chromatography

Fraction collector (optional)

Thin Layer Chromatography (TLC) plates and developing chamber

Procedure:

Subject the combined organic extract to a solvent-solvent partition. The compounds of

interest, including Venuloside A, will be concentrated in the hexane fraction.[2][3]

Prepare a flash silica oxide chromatography column (10 cm × 4 cm).[2]

Load the hexane fraction (approximately 370 mg) onto the column.

Elute the column with a gradient of hexane and ethyl acetate (EtOAc), starting from 100%

hexane and gradually increasing the polarity to 100% EtOAc.[2][3]

Monitor the fractions using Thin Layer Chromatography (TLC) to identify the fractions

containing Venuloside A.
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Venuloside A will typically elute with a hexane/EtOAc ratio of 6:4.[3]

Combine the fractions containing pure Venuloside A and concentrate them under reduced

pressure.

Quantitative Data Summary
The following table summarizes the quantitative data from a representative extraction and

purification process.

Parameter Value Reference

Initial Plant Material (dried) 10 g [2]

Combined Organic Extract

(dark green oil)
1.62 g [2][3]

Hexane Fraction 370 mg [2]

Final Yield of Venuloside A

(ESK246)
58 mg [3]

Yield of Venuloside A (as % of

dry weight)
0.58% [3]

Final Yield of Venuloside B

(ESK242)
149 mg [3]

Yield of Venuloside B (as % of

dry weight)
1.49% [3]

Diagrams
Experimental Workflow for Venuloside A Extraction and
Purification
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Extraction

Purification
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Caption: Workflow for the extraction and purification of Venuloside A.

Signaling Pathway of Venuloside A in Cancer Cells

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12388213?utm_src=pdf-body-img
https://www.benchchem.com/product/b12388213?utm_src=pdf-body
https://www.benchchem.com/product/b12388213?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cancer Cell

Venuloside A (ESK246)

LAT3 Transporter

inhibits

Intracellular
Leucine

Extracellular
Leucine

mTORC1 Signaling

activates

Cell Growth &
Proliferation

promotes

Click to download full resolution via product page

Caption: Venuloside A inhibits LAT3, blocking leucine uptake and mTORC1 signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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